Cas no 873208-18-5 (2-Propenoic acid,3-(3-methyl-2-thienyl)-, methyl ester)

• Product Name: 2-Propenoic acid,3-(3-methyl-2-thienyl)-, methyl ester
• CAS No: 873208-18-5
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 709506
• PubChem ID: 2779151
• Update Time: 2025-04-19

2-Propenoic acid,3-(3-methyl-2-thienyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3-methyl-2-thienyl)-, methyl ester
• METHYL 3-(3-METHYL-2-THIENYL)ACRYLATE
• methyl 3-(3-methylthiophen-2-yl)prop-2-enoate
• METHYL3-(3-METHYL-2-THIENYL)ACRYLATE
• DTXSID90381294
• 873208-18-5
• FT-0772635

• Inchi： 1S/C9H10O2S/c1-7-5-6-12-8(7)3-4-9(10)11-2/h3-6H,1-2H3
• InChI Key： RDQFIVCKWROECC-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C=CC(=O)OC

Computed Properties

• Exact Mass: 182.04000
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.54000
• LogP: 2.24270